Cas no 1131614-39-5 (4-((Diethylamino)methyl)-3-iodobenzoic acid)

4-((Diethylamino)methyl)-3-iodobenzoic acid is a halogenated benzoic acid derivative featuring a diethylaminomethyl substituent at the 4-position and an iodine atom at the 3-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile reactivity, particularly in cross-coupling reactions facilitated by the iodine moiety. The diethylaminomethyl group enhances solubility in organic solvents, while the carboxylic acid functionality allows for further derivatization. Its structural features make it a valuable intermediate for constructing complex molecules, including potential bioactive compounds. The iodine atom also enables its use in radiolabeling applications, broadening its utility in medicinal chemistry and material science.
4-((Diethylamino)methyl)-3-iodobenzoic acid structure
1131614-39-5 structure
Product Name:4-((Diethylamino)methyl)-3-iodobenzoic acid
CAS No:1131614-39-5
MF:C12H16INO2
MW:333.165415763855
MDL:MFCD11110795
CID:1015733
PubChem ID:44828837
Update Time:2025-06-07

4-((Diethylamino)methyl)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((Diethylamino)methyl)-3-iodobenzoic acid
    • 4-(diethylaminomethyl)-3-iodobenzoic acid
    • 4-(diethylaminomethyl)-3-iodanyl-benzoic acid
    • AK130399
    • CTK8E2131
    • FT-0659218
    • KB-145162
    • SBB067869
    • SB82957
    • 4-[(Diethylamino)methyl]-3-iodobenzoic acid
    • DB-060410
    • 1131614-39-5
    • A802881
    • DTXSID00660926
    • 4-((diethylamino)methyl)-3-iodobenzoicacid
    • AKOS015843286
    • MDL: MFCD11110795
    • Inchi: 1S/C12H16INO2/c1-3-14(4-2)8-10-6-5-9(12(15)16)7-11(10)13/h5-7H,3-4,8H2,1-2H3,(H,15,16)
    • InChI Key: LJAILOXBKIZGIL-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C=CC=1CN(CC)CC

Computed Properties

  • Exact Mass: 333.02258g/mol
  • Monoisotopic Mass: 333.02258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 40.5Ų

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